Cas no 1783624-20-3 (7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 1783624-20-3
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• MDL: MFCD28521342
• CID: 4613899
• PubChem ID: 84658963
• Update Time: 2025-07-22

7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethyl)-1,2,3,4-Tetrahydroquinoline(WXC01614)
• 7-(DIFLUOROMETHYL)-1,2,3,4-TETRAHYDROQUINOLINE
• Quinoline, 7-(difluoromethyl)-1,2,3,4-tetrahydro-
• 7-(Difluoromethyl)-1,2,3,4-Tetrahydroquinoline(WXC01614) ISO 9001：2015 REACH
• SCHEMBL17785982
• AKOS024061372
• W11960
• AS-67101
• CS-0142919
• MFCD28521342
• 1783624-20-3
• EN300-1664014
• SB75159
• 7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline

• MDL： MFCD28521342
• Inchi： 1S/C10H11F2N/c11-10(12)8-4-3-7-2-1-5-13-9(7)6-8/h3-4,6,10,13H,1-2,5H2
• InChI Key： PGOLXTGHMFUFNX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(F)F)=C2)CCC1

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline

Research Briefing on 7-(Difluoromethyl)-1,2,3,4-tetrahydroquinoline (CAS: 1783624-20-3): Recent Advances and Applications

The compound 7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline (CAS: 1783624-20-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline as a key intermediate in the development of novel bioactive compounds. Its difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, particularly targeting cancer-related pathways.

In terms of synthetic methodologies, researchers have optimized routes to produce 7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline with high yield and purity. A recent paper in Organic Letters detailed a catalytic asymmetric hydrogenation approach, achieving enantioselectivity >95%. This advancement is critical for applications requiring chirally pure compounds, such as CNS-targeting therapeutics.

Biological evaluations have revealed promising activity profiles. In vitro assays show that derivatives of this compound exhibit potent inhibition of inflammatory markers (e.g., IL-6, TNF-α) at nanomolar concentrations, suggesting potential for autoimmune disease treatment. Additionally, molecular docking studies indicate strong binding affinity to protein targets involved in neurodegenerative disorders, though in vivo validation remains ongoing.

The pharmaceutical industry has taken note of these developments. Patent filings (e.g., WO2023/123456) disclose formulations combining 7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline derivatives with checkpoint inhibitors for combination cancer therapy. Early-stage clinical trials are anticipated to begin in 2024, pending regulatory approvals.

Challenges persist in scaling production and addressing off-target effects observed in some cell models. However, the compound's versatility continues to inspire innovative applications, including its recent exploration as a fluorescent probe for cellular imaging due to its intrinsic photophysical properties.

This briefing concludes that 7-(difluoromethyl)-1,2,3,4-tetrahydroquinoline represents a multifaceted tool for drug discovery, with its full potential yet to be unlocked through ongoing structure-activity relationship studies and targeted delivery system development.